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Compound of Interest

Compound Name: 9-Methyl-9h-fluoren-9-ol

Cat. No.: B1202907 Get Quote

Technical Guide: 9-Methyl-9H-fluoren-9-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties and a

plausible synthetic route for 9-Methyl-9H-fluoren-9-ol, a fluorene derivative of interest in

organic synthesis and medicinal chemistry.

Core Compound Data
The fundamental molecular properties of 9-Methyl-9H-fluoren-9-ol are summarized below.

Property Value Citations

Molecular Formula C₁₄H₁₂O [1][2][3]

Molecular Weight 196.25 g/mol [1][2][3]

CAS Number 6311-22-4 [1][2]

IUPAC Name 9-methyl-9H-fluoren-9-ol [2]

Synonyms
9-Hydroxy-9-methyl-9H-

fluorene, 9-methylfluoren-9-ol
[2][4]
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The following sections detail a representative experimental protocol for the synthesis and

characterization of 9-Methyl-9H-fluoren-9-ol. The primary synthetic route described is the

Grignard reaction, a classic and reliable method for the formation of tertiary alcohols from

ketones.

Synthesis: Grignard Reaction of 9-Fluorenone
This protocol outlines the synthesis of 9-Methyl-9H-fluoren-9-ol via the addition of a methyl

Grignard reagent to 9-fluorenone.

Materials:

9-Fluorenone

Magnesium turnings

Methyl iodide (or methyl bromide)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Anhydrous ammonium chloride (NH₄Cl) solution (saturated)

Anhydrous sodium sulfate (Na₂SO₄)

Iodine crystal (for initiation)

Standard reflux and extraction glassware (dried)

Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), place

magnesium turnings. Add a small crystal of iodine. A solution of methyl iodide in anhydrous

diethyl ether is added dropwise from the dropping funnel. The reaction is initiated (indicated

by a color change and gentle reflux) and then the remaining methyl iodide solution is added

at a rate to maintain a steady reflux. After the addition is complete, the mixture is refluxed for

an additional 30 minutes to ensure complete formation of methylmagnesium iodide.
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Reaction with 9-Fluorenone: A solution of 9-fluorenone in anhydrous diethyl ether is added

dropwise to the freshly prepared Grignard reagent at 0°C (ice bath). The reaction mixture is

then allowed to warm to room temperature and stirred for several hours until the reaction is

complete (monitored by TLC).

Quenching and Work-up: The reaction is carefully quenched by the slow, dropwise addition

of a saturated aqueous solution of ammonium chloride.

Extraction: The organic layer is separated, and the aqueous layer is extracted twice with

diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

resulting crude solid is purified by recrystallization (e.g., from ethanol/water or hexanes/ethyl

acetate) to yield pure 9-Methyl-9H-fluoren-9-ol.

Characterization
The identity and purity of the synthesized 9-Methyl-9H-fluoren-9-ol can be confirmed by the

following methods.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl

protons (a singlet) and the aromatic protons of the fluorenyl group.

¹³C NMR: The carbon NMR spectrum will show a signal for the quaternary carbon at the 9-

position, the methyl carbon, and the distinct aromatic carbons.

2. Mass Spectrometry (MS):

LC-MS or GC-MS can be used to determine the molecular weight of the compound,

confirming the presence of the molecular ion peak corresponding to its molecular weight

(196.25 g/mol ).

3. Melting Point Analysis:
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The melting point of the purified product is measured and compared to the literature value. A

sharp melting point range indicates high purity.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the synthesis and characterization process

for 9-Methyl-9H-fluoren-9-ol.
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Caption: Workflow for the synthesis and analysis of 9-Methyl-9H-fluoren-9-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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